methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: methyl 2-amino-1-(4-chlorophenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C18H13ClN4O2/c1-25-18(24)14-15-17(22-13-5-3-2-4-12(13)21-15)23(16(14)20)11-8-6-10(19)7-9-11/h2-9H,20H2,1H3
• InChI Key: JNESCCGELUGNLL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C18H13ClN4O2
• Molecular Weight: 352.8 g/mol

Description

Methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a compound that has attracted significant attention in the scientific community due to its potential applications in drug discovery. This compound belongs to the family of pyrroloquinoxalines, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves the inhibition of protein kinases, specifically the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). By inhibiting these protein kinases, this compound can prevent the growth and proliferation of cancer cells. Additionally, methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can also inhibit the production of inflammatory cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
Methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells. Additionally, it has been found to reduce the production of inflammatory cytokines in vitro and in vivo. In animal studies, methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been found to reduce tumor growth and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its potential as a drug candidate for cancer and inflammatory diseases. Additionally, this compound has been found to have good solubility and stability, making it suitable for in vitro and in vivo studies. However, one limitation of using this compound in lab experiments is its relatively high cost and low availability.

Future Directions

There are several future directions for research on methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One direction is to further investigate its potential as a drug candidate for cancer and inflammatory diseases. Another direction is to explore its mechanism of action in more detail, specifically its interaction with protein kinases. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves the reaction of 4-chloroaniline with 2,3-dichloroquinoxaline in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with methyl chloroformate to yield the final product. This synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

Methyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been extensively studied for its potential applications in drug discovery. This compound has shown promising results in inhibiting the growth of cancer cells, specifically in breast and lung cancer. It has also been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.